Cas no 177036-31-6 (1(3H)-Isobenzofuranone,4,7-dihydroxy-)
177036-31-6 structure
Product Name:1(3H)-Isobenzofuranone,4,7-dihydroxy-
CAS No:177036-31-6
MF:C8H6O4
MW:166.130842685699
CID:112532
PubChem ID:18415047
Update Time:2025-04-18
1(3H)-Isobenzofuranone,4,7-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1(3H)-Isobenzofuranone,4,7-dihydroxy-
- 4,7-dihydroxy-3H-2-benzofuran-1-one
- 1(3H)-Isobenzofuranone,4,7-dihydroxy-(9CI)
- 4,7-Dihydroxyisobenzofuran-1(3H)-one
- HFWBBGYPGAWRIT-UHFFFAOYSA-N
- 177036-31-6
- SCHEMBL7002194
- 4,7-Dihydroxyphthalide
-
- Inchi: 1S/C8H6O4/c9-5-1-2-6(10)7-4(5)3-12-8(7)11/h1-2,9-10H,3H2
- InChI Key: HFWBBGYPGAWRIT-UHFFFAOYSA-N
- SMILES: O1C(C2C(=CC=C(C=2C1)O)O)=O
Computed Properties
- Exact Mass: 166.02658
- Monoisotopic Mass: 166.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
1(3H)-Isobenzofuranone,4,7-dihydroxy- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
177036-31-6 (1(3H)-Isobenzofuranone,4,7-dihydroxy-) Related Products
- 2524-37-0(ethyl 2,4-dihydroxy-6-methyl-benzoate)
- 33528-09-5(Methyl 2-hydroxy-6-methylbenzoate)
- 4670-17-1(1,3-Isobenzofurandione,4,6-dimethoxy-)
- 3943-91-7(Ethyl 2, 5-Dihydroxybenzoate)
- 28281-58-5(7-methoxy-1(3H)-Isobenzofuranone)
- 6520-83-8(Ethyl 2-methoxy-6-methylbenzoate)
- 6555-40-4(Ethyl 2-hydroxy-6-methylbenzoate)
- 3187-58-4(Methyl 2,4-dihydroxy-6-methylbenzoate)
- 37418-88-5(3-Hydroxyphthalic anhydride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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